Cas no 58022-66-5 (1,3,4-OXADIAZOLE, 2,5-BIS(PHENYLMETHYL)-)

1,3,4-OXADIAZOLE, 2,5-BIS(PHENYLMETHYL)- structure
58022-66-5 structure
Product Name:1,3,4-OXADIAZOLE, 2,5-BIS(PHENYLMETHYL)-
CAS No:58022-66-5
MF:C16H14N2O
MW:250.295163631439
CID:3182562
PubChem ID:13479531
Update Time:2025-04-21

1,3,4-OXADIAZOLE, 2,5-BIS(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-OXADIAZOLE, 2,5-BIS(PHENYLMETHYL)-
    • 2,5-Bis(phenylmethyl)-1,3,4-oxadiazole
    • 2,5-dibenzyl-1,3,4-oxadiazole
    • DTXSID601282764
    • 58022-66-5
    • Inchi: 1S/C16H14N2O/c1-3-7-13(8-4-1)11-15-17-18-16(19-15)12-14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: DXXKXWZGEUKMKM-UHFFFAOYSA-N
    • SMILES: O1C(CC2=CC=CC=C2)=NN=C1CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 250.110613074Da
  • Monoisotopic Mass: 250.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.9Ų

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